Salicylmethylecgonine
Salicylmethylecgonine
2’-hydroxy Cocaine is an analytical reference standard that is structurally categorized as a tropane. It is an active metabolite of cocaine that has 10-fold greater binding potency for the dopamine transporter than the parent compound). This product is intended for research and forensic applications.
Brand Name:
Vulcanchem
CAS No.:
89339-17-3
VCID:
VC21226165
InChI:
InChI=1S/C17H21NO5/c1-18-10-7-8-12(18)15(17(21)22-2)14(9-10)23-16(20)11-5-3-4-6-13(11)19/h3-6,10,12,14-15,19H,7-9H2,1-2H3/t10-,12+,14-,15+/m0/s1
SMILES:
CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3O)C(=O)OC
Molecular Formula:
C17H21NO5
Molecular Weight:
319.4 g/mol
Salicylmethylecgonine
CAS No.: 89339-17-3
Cat. No.: VC21226165
Molecular Formula: C17H21NO5
Molecular Weight: 319.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 2’-hydroxy Cocaine is an analytical reference standard that is structurally categorized as a tropane. It is an active metabolite of cocaine that has 10-fold greater binding potency for the dopamine transporter than the parent compound). This product is intended for research and forensic applications. |
|---|---|
| CAS No. | 89339-17-3 |
| Molecular Formula | C17H21NO5 |
| Molecular Weight | 319.4 g/mol |
| IUPAC Name | methyl (1R,2R,3S,5S)-3-(2-hydroxybenzoyl)oxy-8-methyl-8-azabicyclo[3.2.1]octane-2-carboxylate |
| Standard InChI | InChI=1S/C17H21NO5/c1-18-10-7-8-12(18)15(17(21)22-2)14(9-10)23-16(20)11-5-3-4-6-13(11)19/h3-6,10,12,14-15,19H,7-9H2,1-2H3/t10-,12+,14-,15+/m0/s1 |
| Standard InChI Key | PEISRHQJLATJPJ-MMMKDXCPSA-N |
| Isomeric SMILES | CN1[C@H]2CC[C@@H]1[C@H]([C@H](C2)OC(=O)C3=CC=CC=C3O)C(=O)OC |
| SMILES | CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3O)C(=O)OC |
| Canonical SMILES | CN1C2CCC1C(C(C2)OC(=O)C3=CC=CC=C3O)C(=O)OC |
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